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Compound of Interest

Compound Name: Methyl hept-2-ynoate

Cat. No.: B096303

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl hept-2-ynoate, also known by its synonyms methyl heptine carbonate and methyl 2-
octynoate, is a versatile aroma chemical prized in the fragrance industry for its potent and
distinctive olfactory profile. It imparts a powerful green, leafy, and slightly floral scent, often
described as reminiscent of violet leaves, cucumber, and melon.[1][2][3] This application note
provides a comprehensive overview of its use in fragrance development, including its
physicochemical properties, application protocols, and safety considerations.

Physicochemical and Olfactory Properties

Methyl hept-2-ynoate is a colorless to pale yellow liquid with a strong, characteristic odor that
is floral and green-like when diluted. A summary of its key quantitative data is presented in
Table 1.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b096303?utm_src=pdf-interest
https://www.benchchem.com/product/b096303?utm_src=pdf-body
http://www.letopharm.com/cas/86155-12-6
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_Synthesis_and_Properties_of_Methyl_2_Aminoheptanoate.pdf
https://www.thegoodscentscompany.com/data/rw1026731.html
https://www.benchchem.com/product/b096303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value Reference

Molecular Formula CoH1402

Molecular Weight 154.21 g/mol [4]
111-12-6 (for Methyl 2-

CAS Number [3]
octynoate)

Boiling Point 217-220 °C @ 760 mmHg

Density 0.919-0.924 g/cm3

0.255 mmHg @ 25°C (for
Vapor Pressure [5]
Methyl 2-heptynoate)

Flash Point 89 °C [4]

Soluble in most fixed oils;
slightly soluble in propylene
Solubilit
Y glycol; insoluble in water and

glycerin.

25 ppb (0.0000025 %) for
Odor Threshold _ [4]
Folione® (a trade name)

Applications in Fragrance Development

Methyl hept-2-ynoate is a key component for creating fresh, green, and floral notes in a wide
array of scented products. Its high impact allows for its use at low concentrations to achieve
significant effects.

Typical applications include:

e Fine Fragrances: Used to add a vibrant, green top note to perfumes and colognes, providing
a modern and sparkling quality.[1]

e Personal Care Products: Incorporated into soaps, shampoos, lotions, and shower gels to
impart a fresh and clean scent.[1]
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» Home Fragrance: Utilized in candles, air fresheners, and detergents for its refreshing and
natural aroma.[1]

Blending Properties:
Methyl hept-2-ynoate blends well with a variety of other fragrance materials, including:
 Fruity notes: Enhances the naturalness of apple, pear, and melon accords.

o Floral notes: Complements and modernizes floral compositions, particularly those with violet,
jasmine, and lily-of-the-valley characteristics.

o Woody notes: Provides a fresh, green contrast to earthy and woody scents.

Experimental Protocols
Synthesis of Methyl hept-2-ynoate (Fischer
Esterification)

While various synthetic routes exist, a common laboratory-scale method for the synthesis of
esters like methyl hept-2-ynoate is the Fischer esterification of the corresponding carboxylic
acid.

Materials:

Hept-2-ynoic acid

e Anhydrous methanol

o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate solution (saturated)

e Anhydrous magnesium sulfate

« Distillation apparatus

e Separatory funnel
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» Round-bottom flask with reflux condenser

Procedure:

 In a round-bottom flask, dissolve hept-2-ynoic acid in an excess of anhydrous methanol.
o Slowly add a catalytic amount of concentrated sulfuric acid while stirring.

» Heat the mixture to reflux for several hours. The reaction progress can be monitored by thin-
layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.
* Remove the excess methanol by rotary evaporation.

» Dissolve the residue in a suitable organic solvent (e.g., diethyl ether) and transfer it to a
separatory funnel.

e Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acidic
catalyst, followed by washing with brine.

e Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the solution to obtain the crude methyl hept-2-
ynoate.

 Purify the crude product by vacuum distillation.
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Synthesis Workflow for Methyl hept-2-ynoate

Incorporation into a Fragrance Base

This protocol outlines a general procedure for incorporating methyl hept-2-ynoate into a
simple fragrance accord.

Materials:

Methyl hept-2-ynoate (1% solution in a suitable solvent like dipropylene glycol)

Other fragrance raw materials (e.g., essential oils, other aroma chemicals)

Perfumer's alcohol (ethanol)

Glass beakers and stirring rods

Digital scale

Procedure:
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Preparation of the Concentrate: Weigh and combine all fragrance raw materials, except for
the methyl hept-2-ynoate solution, in a glass beaker according to the desired formulation.
Stir gently until a homogenous solution is obtained.

Addition of Methyl hept-2-ynoate: Carefully add the 1% solution of methyl hept-2-ynoate
drop by drop to the fragrance concentrate while stirring. Due to its potency, it is crucial to add
it in small increments and evaluate the scent profile at each step.

Maturation: Allow the fragrance concentrate to mature for at least 48 hours in a cool, dark
place. This allows the different components to blend and harmonize.

Dilution: Dilute the matured concentrate with perfumer's alcohol to the desired final
concentration (e.g., Eau de Toilette, Eau de Parfum).

Maceration and Filtration: Let the final fragrance macerate for a few weeks to further develop
the scent. After maceration, chill the solution and filter it to remove any precipitates.
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Fragrance Development Workflow
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Safety and Regulatory Information

Methyl hept-2-ynoate is classified as a fragrance allergen and its use is restricted by the
International Fragrance Association (IFRA). It is a dermal sensitizer, and its concentration in
consumer products is limited to prevent skin reactions. Researchers and formulators must
adhere to the latest IFRA standards for safe use levels in different product categories.

IFRA Restriction Limits for Methyl heptine carbonate (synonym):

Product Category Maximum Use Level (%)
Category 1: Lip Products 0.0085

Category 2: Deodorants and Antiperspirants 0.0025

Category 3: Products applied to the face/body 0.051

using fingertips

Category 4: Fine Fragrances 0.047

Category 5A: Body Lotions 0.012

Category 5B: Face Moisturizers 0.012

(Note: This is a partial list. Refer to the latest IFRA Standards for a complete list of categories
and restrictions.)

Olfactory Signaling Pathway

The perception of fragrances like methyl hept-2-ynoate begins with the interaction of the
odorant molecules with olfactory receptors in the nasal cavity. This initiates a signal
transduction cascade that ultimately leads to the perception of smell in the brain.
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General Olfactory Signaling Pathway
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Conclusion

Methyl hept-2-ynoate is a powerful and versatile ingredient in the perfumer's palette. Its
distinctive green and floral character allows for the creation of novel and refreshing fragrance
experiences. A thorough understanding of its properties, along with adherence to safety and
regulatory guidelines, is essential for its successful and responsible application in fragrance
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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